Cas no 2679938-88-4 (benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate)

benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate structure
2679938-88-4 structure
Product Name:benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate
CAS No:2679938-88-4
MF:C14H20N2O3
MW:264.320203781128
CID:5652348
PubChem ID:165915803
Update Time:2025-07-18

benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28281784
    • benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
    • 2679938-88-4
    • benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate
    • Inchi: 1S/C14H20N2O3/c17-13-6-8-16(10-13)9-7-15-14(18)19-11-12-4-2-1-3-5-12/h1-5,13,17H,6-11H2,(H,15,18)/t13-/m0/s1
    • InChI Key: CTRYCXKBQHBVDW-ZDUSSCGKSA-N
    • SMILES: O[C@H]1CCN(CCNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

  • Exact Mass: 264.14739250g/mol
  • Monoisotopic Mass: 264.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 61.8Ų

benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28281784-1g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4
1g
$1214.0 2023-09-09
Enamine
EN300-28281784-5g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4
5g
$3520.0 2023-09-09
Enamine
EN300-28281784-10g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4
10g
$5221.0 2023-09-09
Enamine
EN300-28281784-0.05g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28281784-0.1g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28281784-0.25g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28281784-0.5g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28281784-1.0g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28281784-2.5g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28281784-5.0g
benzyl N-{2-[(3S)-3-hydroxypyrrolidin-1-yl]ethyl}carbamate
2679938-88-4 95.0%
5.0g
$3520.0 2025-03-19

Additional information on benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate

Benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate (CAS No. 2679938-88-4): A Comprehensive Overview

Benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate (CAS No. 2679938-88-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate is composed of a benzyl carbamate moiety attached to a chiral 3-hydroxypyrrolidine ring. The presence of the hydroxyl group and the chiral center at the 3-position of the pyrrolidine ring imparts specific stereochemical properties to the molecule, which are crucial for its biological activity. The benzyl carbamate functionality is known for its ability to modulate protein interactions and enzyme activities, making it a valuable scaffold in drug design.

The synthesis of benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate typically involves several steps, including the preparation of the chiral 3-hydroxypyrrolidine intermediate and its subsequent coupling with benzyl chloroformate. Recent advancements in asymmetric synthesis have enabled the efficient and enantioselective preparation of this compound, which is essential for ensuring its biological efficacy. Techniques such as organocatalysis and metal-catalyzed reactions have been employed to achieve high yields and stereoselectivities.

In terms of biological activity, benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate has shown promising results in various preclinical studies. Research has demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), a family of membrane receptors that play critical roles in cellular signaling pathways. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on specific GPCRs, depending on the context and concentration used. These findings suggest that benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate could be a valuable lead compound for the development of novel therapeutics targeting GPCR-related diseases.

Recent studies have also explored the pharmacological properties of benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate in more detail. In vitro assays have shown that this compound possesses potent anti-inflammatory and neuroprotective effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and neurodegeneration. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses. Additionally, benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate has been shown to protect neurons from oxidative stress-induced damage, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The clinical potential of benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate is currently being evaluated through various preclinical and early-stage clinical trials. Preliminary data from these trials have indicated that this compound is well-tolerated and exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Furthermore, ongoing research is focused on optimizing the structure of benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being used to identify key interactions between the compound and its target proteins. These insights are guiding the rational design of more potent analogs with improved therapeutic profiles.

In conclusion, benzyl N-{2-(3S)-3-hydroxypyrrolidin-1-ylethyl}carbamate (CAS No. 2679938-88-4) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further development as a therapeutic agent targeting GPCR-related diseases, inflammation, and neurodegeneration. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential applications of this compound will emerge, paving the way for innovative treatments in the future.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd